Cas no 100821-50-9 (Ethyl 6-chloro-1H-indole-3-carboxylate)

Ethyl 6-chloro-1H-indole-3-carboxylate structure
100821-50-9 structure
Product Name:Ethyl 6-chloro-1H-indole-3-carboxylate
CAS No:100821-50-9
MF:C11H10ClNO2
MW:223.655601978302
MDL:MFCD11617105
CID:1034757
Update Time:2025-08-03

Ethyl 6-chloro-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-chloro-1H-indole-3-carboxylate
    • 1H-INDOLE-3-CARBOXYLIC ACID, 6-CHLORO-,ETHYL ESTER
    • 6-chloro-3-indole carboxylate
    • ACMC-20ee12
    • AG-L-20061
    • AGN-PC-00NO52
    • AK131104
    • CTK3J9277
    • SBB068572
    • 1H-Indole-3-carboxylic acid, 6-chloro-, ethyl ester
    • Ethyl 6-Chloroindole-3-carboxylate
    • SY058840
    • ethyl 6-chloranyl-1H-indole-3-carboxylate
    • AX8252027
    • ST2406987
    • 6-chloro-1H-indole-3-carboxylic acid ethyl e
    • MDL: MFCD11617105
    • Inchi: 1S/C11H10ClNO2/c1-2-15-11(14)9-6-13-10-5-7(12)3-4-8(9)10/h3-6,13H,2H2,1H3
    • InChI Key: RZLGWHAWFSRKRB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C(=O)OCC)=CNC=2C=1

Computed Properties

  • Exact Mass: 222.03227
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.087 g/l) (25 º C),
  • PSA: 42.09

Ethyl 6-chloro-1H-indole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB441068-250 mg
Ethyl 6-chloro-1H-indole-3-carboxylate; .
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€71.40 2022-03-02
abcr
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